Cas no 495-74-9 (2,4-Hexadiyn-1-one,1-phenyl-)

• Product Name: 2,4-Hexadiyn-1-one,1-phenyl-
• CAS No: 495-74-9
• MF: C₁₂H₈O
• MW: 168.191323280334
• CID: 331237
• PubChem ID: 10321
• Update Time: 2025-04-19

2,4-Hexadiyn-1-one,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiyn-1-one,1-phenyl-
• 1-PHENYL-2,4-HEXADIYN-1-ONE
• 1-phenylhexa-2,4-diyn-1-one
• 2,4-Hexadiynophenone
• Capillin
• NSC-113499
• 2,4-Hexadiyn-1-one, 1-phenyl- (9CI)
• BRN 1865168
• CHEBI:3369
• Q18012475
• C08398
• RAZOKRUZEQERLH-UHFFFAOYSA-N
• UNII-9JXZ3SJG0I
• DTXSID90197812
• 9JXZ3SJG0I
• 1-Phenyl-2,4-hexadiyn-1-one #
• AKOS006277108
• CHEMBL4540891
• 2,4-Hexadiyn-1-one, 1-phenyl-
• NSC113499
• 2, 4-Hexadiynophenone
• NSC 113499
• 1-Benzoyl-1,3-pentadiyne
• 495-74-9
• 2,4-Hexadiynophenone, 8CI
• acetophenone
• 1-Phenylethanone
• Phenyl methyl ketone
• Methyl phenyl ketone
• benzoyl methide
• Acetylbenzene

• Inchi： 1S/C12H8O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9H,1H3
• InChI Key： RAZOKRUZEQERLH-UHFFFAOYSA-N
• SMILES： O=C(C#CC#CC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 168.05754
• Monoisotopic Mass: 168.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 1.89600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives